2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H16ClN3O2S2/c1-2-24-15-10-6-5-9-14(15)20-16(23)11-25-18-21-17(22-26-18)12-7-3-4-8-13(12)19/h3-10H,2,11H2,1H3,(H,20,23)
• InChI Key: ZJCWJFMDPCYQGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC(=NS2)C3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN3O2S2
• Molecular Weight: 405.9 g/mol
• CAS No.: 864919-27-7

Description

2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C18H16ClN3O2S2 and its molecular weight is 405.92. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interactions

• The study of similar compounds, like N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-chlorophenyl}acetamide, reveals the molecular structure and various intermolecular interactions. These interactions include N–H···O, N–H···N, and C–H···N hydrogen bonds, which contribute to the generation of 3-D arrays in crystal structures (Boechat et al., 2011).

Synthesis and Application in Antimicrobial Agents

• Research into derivatives of 1,3,4-thiadiazole, which is a component of the compound , has led to the synthesis of antimicrobial agents. These derivatives have shown moderate activity against bacterial strains like Escherichia coli and Salmonella typhi (Sah et al., 2014).

Development of Novel Derivatives

• Novel derivatives incorporating the thiadiazol structure have been synthesized for potential therapeutic applications. These include N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, highlighting the versatility of thiadiazol compounds in drug development (Yu et al., 2014).

Herbicide Development

• Chloroacetamide derivatives, similar in structure to the compound , have been used in the development of herbicides. These compounds control a variety of weeds in agricultural settings (Weisshaar & Böger, 1989).

QSAR Studies for Antibacterial Agents

• The compound's analogs, such as 4-Oxo-thiazolidines and 2-Oxo-azetidines, have undergone QSAR (Quantitative Structure-Activity Relationship) studies. These studies aim to understand how structural and physicochemical parameters influence antibacterial activity, further contributing to drug design and discovery (Desai et al., 2008).